Cas no 889115-21-3 (2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde)

2-(6-Bromo-1,3-dioxaindan-5-yl)acetaldehyde is a brominated heterocyclic aldehyde featuring a 1,3-dioxaindane core structure. This compound is valued for its reactive aldehyde functional group, which enables versatile applications in organic synthesis, particularly in the formation of Schiff bases, heterocyclic derivatives, and other fine chemical intermediates. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular architectures. Its stable dioxolane ring system contributes to improved handling and storage stability. This compound is commonly employed in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. Care should be taken to avoid exposure to strong oxidizers due to its aldehyde reactivity.

2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde structure

889115-21-3 structure

Product Name:2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde

CAS No:889115-21-3

MF:C₉H₇O₃Br

MW:243.054

CID:4531331

PubChem ID:23584435

Update Time:2025-10-28

2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxole-5-acetaldehyde, 6-bromo-
- 2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde

2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1991552-0.05g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	0.05g	$912.0	2023-09-16
Enamine	EN300-1991552-0.1g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	0.1g	$956.0	2023-09-16
Enamine	EN300-1991552-0.25g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	0.25g	$999.0	2023-09-16
Enamine	EN300-1991552-0.5g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	0.5g	$1043.0	2023-09-16
Enamine	EN300-1991552-1.0g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	1g	$1086.0	2023-05-31
Enamine	EN300-1991552-2.5g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	2.5g	$2127.0	2023-09-16
Enamine	EN300-1991552-5.0g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	5g	$3147.0	2023-05-31
Enamine	EN300-1991552-10.0g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	10g	$4667.0	2023-05-31
Enamine	EN300-1991552-1g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	1g	$1086.0	2023-09-16
Enamine	EN300-1991552-5g	2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde	889115-21-3	5g	$3147.0	2023-09-16

2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde Related Literature

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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Additional information on 2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde

Compound CAS No 889115-21-3: 2-(6-Bromo-1,3-Dioxaindan-5-Yl)Acetaldehyde

The compound with CAS No 889115-21-3, known as 2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated dioxaindane ring system with an acetaldehyde functional group. The dioxaindane moiety is a bicyclic structure that contributes to the molecule's stability and reactivity, while the acetaldehyde group introduces versatility in terms of potential chemical transformations.

Recent studies have highlighted the importance of brominated compounds in various applications, including drug discovery and advanced materials synthesis. The presence of the bromine atom in the dioxaindane ring enhances the molecule's electronic properties, making it a valuable precursor for synthesizing more complex structures. Researchers have explored the use of 2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde in cross-coupling reactions, which are pivotal in modern organic synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dioxaindane ring system. This is followed by bromination at the 6-position, which is critical for achieving the desired reactivity. The final step involves the introduction of the acetaldehyde group, which can be accomplished through various methods such as oxidation or alkylation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of applications, 2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for selective binding to certain biological targets, making it a potential candidate for drug design. Additionally, this compound has been investigated for its role in creating advanced polymers and materials with tailored properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of brominated compounds like this one is crucial. Recent studies have examined its biodegradability under various conditions, providing insights into its potential environmental fate. These findings are essential for ensuring sustainable practices in chemical manufacturing and use.

In conclusion, 2-(6-bromo-1,3-dioxaindan-5-yl)acetaldehyde (CAS No 889115-21-3) stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a subject of ongoing research interest, driving advancements in both fundamental chemistry and applied sciences.